N-benzhydryl-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-benzhydryl-2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C24H25N3O2S/c1-16(2)20-14-22(29)27-19(15-30-24(27)25-20)13-21(28)26-23(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,14,16,19,23H,13,15H2,1-2H3,(H,26,28)
• InChI Key: MAJKKCIHTKEDEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol

Description

N-benzhydryl-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C24H25N3O2S and its molecular weight is 419.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that similar thiazolo[3,2-a]pyrimidinone derivatives can be synthesized using N-aryl-2-chloroacetamides as electrophilic building blocks, leading to the formation of ring-annulated products. These processes involve the elimination of by-products like aniline or 2-aminobenzothiazole, showcasing the compound's utility in creating diverse heterocyclic structures (Janardhan et al., 2014).

Insecticidal Activity

Some derivatives, specifically those incorporating a thiadiazole moiety, have been synthesized and assessed for their insecticidal activity against pests like Spodoptera littoralis. This suggests potential agricultural applications for compounds within the same chemical family, indicating their relevance in developing new insecticidal agents (Fadda et al., 2017).

Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibition

Compounds with similar structures have been investigated for their potential in inhibiting PI3Kα and mTOR, crucial targets in cancer therapy. Modifications to the heterocyclic core have been explored to improve metabolic stability, highlighting the significance of such compounds in medicinal chemistry and oncology research (Stec et al., 2011).

Mechanism of Action

Target of Action

Compounds like “N-benzhydryl-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide” often target specific proteins or enzymes in the body. These targets are usually key components in a biological pathway and are selected because their modulation leads to a desired therapeutic effect .

Mode of Action

The compound may interact with its target by binding to a specific site on the protein or enzyme. This can result in the activation or inhibition of the target, leading to an increase or decrease in its activity .

Biochemical Pathways

The compound’s interaction with its target can affect various biochemical pathways. For example, if the target is an enzyme involved in a metabolic pathway, the compound’s interaction with the target could alter the production of certain metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound will influence its bioavailability. Factors such as how well the compound is absorbed into the bloodstream, how it is distributed throughout the body, how it is metabolized, and how it is excreted can all affect the compound’s effectiveness .

Result of Action

The molecular and cellular effects of the compound’s action will depend on the specific biochemical pathways it affects. This could range from changes in cell signaling and gene expression to alterations in cellular metabolism .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .